Cas no 1797573-50-2 (7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane
• CAS No: 1797573-50-2
• MF: C₂₂H₂₀ClNOS
• MW: 381.918303489685
• CID: 5371762
• Update Time: 2025-11-01

7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-naphthalen-1-ylmethanone
• 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane

• Inchi： 1S/C22H20ClNOS/c23-20-11-4-3-9-19(20)21-12-13-24(14-15-26-21)22(25)18-10-5-7-16-6-1-2-8-17(16)18/h1-11,21H,12-15H2
• InChI Key： IERMZVFEENAITQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 381.095
• Monoisotopic Mass: 381.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2

Additional information on 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane

Introduction to 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane (CAS No. 1797573-50-2) and Its Emerging Applications in Chemical Biology

The compound 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane (CAS No. 1797573-50-2) represents a fascinating molecular entity within the realm of chemical biology, characterized by its unique structural framework and promising pharmacological properties. This heterocyclic compound, featuring a thiazepane core linked to a chlorophenyl group and a naphthalene-1-carbonyl moiety, has garnered significant attention due to its potential in modulating biological pathways and its utility in drug discovery initiatives.

Structurally, the thiazepane scaffold is a prominent class of fused heterocycles that exhibit remarkable biological activity, often serving as privileged structures in medicinal chemistry. The presence of the chlorophenyl substituent introduces a lipophilic and electronically tunable component, while the naphthalene-1-carbonyl group enhances the molecule's solubility and interaction with biological targets. Such structural features make this compound an attractive candidate for further exploration in therapeutic development.

In recent years, the investigation of 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane has been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to predict and validate its binding interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. The compound's ability to modulate these targets suggests its potential as a lead structure for the development of novel therapeutic agents.

One of the most compelling aspects of this molecule is its reported efficacy in preclinical models. Studies have demonstrated that derivatives of thiazepane exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The incorporation of the chlorophenyl and naphthalene-1-carbonyl groups appears to enhance these effects, potentially through improved pharmacokinetic profiles and target affinity. These findings align with broader trends in drug discovery, where structural modifications are employed to optimize bioactivity and reduce off-target effects.

The synthesis of 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane has been refined through multi-step organic reactions, leveraging advances in catalytic methods and purification techniques. The synthetic route typically involves the formation of the thiazepane core through cyclization reactions, followed by functionalization with the chlorophenyl and naphthalene-1-carbonyl groups via cross-coupling or condensation reactions. These methodologies ensure high yields and purity, critical for subsequent biological evaluation.

From a computational perspective, molecular docking studies have been instrumental in understanding the binding mode of this compound with its intended targets. The interactions between the chlorophenyl, naphthalene-1-carbonyl, and thiazepane moieties with key residues on the target proteins have been meticulously analyzed. These insights have guided structural optimization efforts aimed at improving potency and selectivity. Additionally, virtual screening algorithms have been employed to identify novel analogs with enhanced pharmacological properties.

The potential applications of 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane extend beyond traditional pharmaceuticals. Its structural motifs are reminiscent of natural products that have shown efficacy in treating various diseases, suggesting that it may serve as a scaffold for bio-inspired drug design. Furthermore, its compatibility with green chemistry principles makes it an attractive candidate for sustainable drug development initiatives.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines is expected to further enhance the exploration of compounds like 7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane. These technologies can predict novel molecular interactions and optimize synthetic routes with unprecedented efficiency. Such advancements will accelerate the translation of laboratory discoveries into clinical applications.

In conclusion,7-(2-chlorophenyl)-4-(naphthalene-1-carbonyl)-1,4-thiazepane (CAS No. 1797573-50-2) exemplifies the intersection of structural complexity and biological function within chemical biology. Its unique features make it a valuable asset in therapeutic research, with potential applications spanning multiple disease areas. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a pivotal role in shaping the future of drug discovery。